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Compound of Interest

Compound Name: Thiol-PEG2-t-butyl ester

Cat. No.: B1432348

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information for Thiol-PEG2-t-butyl ester
(CAS: 1398044-50-2), a bifunctional linker commonly utilized in the synthesis of Proteolysis
Targeting Chimeras (PROTACS) and other bioconjugation applications. This document
summarizes available safety data, outlines handling and storage procedures, and provides a
model experimental protocol for its use.

Chemical Identification and Physical Properties

Thiol-PEG2-t-butyl ester, also known as tert-butyl 3-(2-(2-mercaptoethoxy)ethoxy)propanoate,
is a heterobifunctional molecule featuring a terminal thiol group and a t-butyl ester protected
carboxylic acid connected by a short polyethylene glycol (PEG) spacer.

Table 1: Chemical and Physical Properties of Thiol-PEG2-t-butyl ester
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Property Value Source

CAS Number 1398044-50-2 Pharmaffiliates[1]
Molecular Formula C11H2204S Pharmaffiliates[1]
Molecular Weight 250.35 g/mol Pharmaffiliates[1]
Predicted Boiling Point 330.6 £27.0 °C ChemicalBook[2]
Predicted Density 1.041 £ 0.06 g/cm3 ChemicalBook|[2]
Predicted pKa 9.74 £0.10 ChemicalBook[2]

Note: The boiling point, density, and pKa are predicted values and have not been
experimentally verified. Researchers should handle the compound with appropriate caution.

Hazard Identification and Safety Precautions

According to the available Safety Data Sheet (SDS), Thiol-PEG2-t-butyl ester is not classified
as a hazardous substance. However, as with any chemical reagent, it should be handled with
care in a laboratory setting. The primary potential hazards are associated with the functional
groups present:

e Thiols: Can have a strong, unpleasant odor and may be mild irritants. Thiols can also be
oxidized to form disulfides.

o t-Butyl Esters: Generally stable but can be hydrolyzed under acidic or basic conditions.

Table 2: GHS Hazard Statements and Precautionary Measures (General Recommendations)
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Category Statement

Hazard Statements Not classified as hazardous.

P261: Avoid breathing

Precautionary Statements _
dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective

clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of
water.

P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of Thiol-PEG2-t-butyl ester
and ensure the safety of laboratory personnel.

Handling:
o Work in a well-ventilated area, preferably in a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat,
and chemical-resistant gloves.

e Avoid inhalation of any vapors or mists.
¢ Avoid contact with skin and eyes.

e Wash hands thoroughly after handling.
Storage:

» Store in a tightly sealed container in a cool, dry place.
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e The recommended storage temperature is typically -20°C for long-term stability.
» Protect from moisture and oxidizing agents.

First-Aid Measures

In the event of exposure, follow these first-aid procedures:

Table 3: First-Aid Measures

Exposure Route First-Aid Procedure

) Move the person to fresh air. If breathing is
Inhalation o _ _
difficult, seek medical attention.

Immediately wash the affected area with soap
) and plenty of water. Remove contaminated
Skin Contact ] o ) )
clothing. If irritation persists, seek medical

attention.

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower
Eye Contact eyelids occasionally. Remove contact lenses if
present and easy to do. Continue rinsing. Seek

medical attention if irritation persists.

) Do NOT induce vomiting. Rinse mouth with
Ingestion . _ . _
water. Seek immediate medical attention.

Experimental Protocols: Example of Use in
Bioconjugation

The following is a generalized protocol for the conjugation of Thiol-PEG2-t-butyl ester to a
maleimide-activated protein. This protocol should be optimized for specific applications.

Materials:

e Thiol-PEG2-t-butyl ester
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» Maleimide-activated protein

« Conjugation buffer (e.g., phosphate-buffered saline (PBS), pH 7.2-7.5, containing EDTA to
prevent disulfide bond formation)

o Degassing equipment (optional, for oxygen-sensitive reactions)
e Reaction vessels

 Purification system (e.g., size-exclusion chromatography)
Procedure:

o Preparation of Reagents:

o Allow the Thiol-PEG2-t-butyl ester vial to equilibrate to room temperature before
opening.

o Prepare a stock solution of the linker in an appropriate organic solvent (e.g., DMSO or
DMF).

o Dissolve the maleimide-activated protein in the conjugation buffer to the desired
concentration.

o Conjugation Reaction:

o Add the Thiol-PEG2-t-butyl ester stock solution to the protein solution. A typical molar
excess of the linker is 10-20 fold over the protein, but this should be optimized.

o Gently mix the reaction mixture and incubate at room temperature for 1-2 hours or at 4°C
overnight. The reaction progress can be monitored by analytical techniques such as HPLC
or SDS-PAGE.

o Purification:

o Once the reaction is complete, remove the excess, unreacted linker and byproducts. Size-
exclusion chromatography is a common method for purifying the protein conjugate.
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e Characterization:

o Characterize the final conjugate using appropriate analytical methods, such as mass
spectrometry, to confirm the successful conjugation and determine the degree of labeling.

Signaling Pathways and Workflow Diagrams

The following diagrams illustrate the logical workflow for handling Thiol-PEG2-t-butyl ester
and a conceptual representation of its role in PROTAC-mediated protein degradation.
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Workflow for Handling Thiol-PEG2-t-butyl ester
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Caption: A logical workflow for the safe handling of Thiol-PEG2-t-butyl ester in a laboratory
setting.

Conceptual Role of Thiol-PEG2-t-butyl ester in PROTAC Assembly
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Caption: A simplified diagram illustrating the role of a PEG linker precursor in the synthesis and
mechanism of action of a PROTAC.

Disclaimer: This document is intended for informational purposes only and does not constitute
a complete safety data sheet. Users should always consult the most current SDS for Thiol-
PEG2-t-butyl ester from their supplier and follow all institutional and governmental safety
regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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butyl ester]. BenchChem, [2025]. [Online PDF]. Available at:
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sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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